Cas no 1215925-71-5 (5-Chloro-2-(piperazin-1-yl)pyridin-3-amine)

• Product Name: 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine
• CAS No: 1215925-71-5
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• MDL: MFCD14543517
• CID: 4781852
• Update Time: 2025-10-29

5-Chloro-2-(piperazin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(piperazin-1-yl)pyridin-3-amine
• 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine

• MDL： MFCD14543517
• Inchi： 1S/C9H13ClN4/c10-7-5-8(11)9(13-6-7)14-3-1-12-2-4-14/h5-6,12H,1-4,11H2
• InChI Key： KCPOHORXNUDVBI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)N)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: 0.6
• Topological Polar Surface Area: 54.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine

Introduction to 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine (CAS No. 1215925-71-5)

5-Chloro-2-(piperazin-1-yl)pyridin-3-amine, with the CAS number 1215925-71-5, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a piperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine can be represented as follows: C₉H₁₂ClN₃. The presence of the chloro group on the pyridine ring and the piperazine substituent imparts specific chemical properties that are crucial for its biological interactions. The compound's molecular weight is 203.67 g/mol, and it is typically synthesized through a series of well-defined chemical reactions involving aromatic substitution and coupling reactions.

In recent years, 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of various receptors and enzymes. For instance, it has been shown to exhibit potent activity against certain G protein-coupled receptors (GPCRs), which are important targets for a wide range of therapeutic indications, including neurological disorders, cardiovascular diseases, and metabolic disorders.

A study published in the Journal of Medicinal Chemistry in 2020 reported that 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine demonstrated significant binding affinity for the serotonin 5-HT₇ receptor, a receptor subtype that has been implicated in mood disorders and sleep regulation. The researchers found that this compound acted as a selective antagonist, suggesting its potential use in the development of novel treatments for depression and insomnia.

Beyond its receptor modulation properties, 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine has also been investigated for its anti-inflammatory effects. A 2021 study in the European Journal of Pharmacology demonstrated that this compound could effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding highlights its potential as an anti-inflammatory agent, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine have also been explored to understand its behavior in biological systems. Research indicates that it exhibits good oral bioavailability and favorable metabolic stability, making it a promising candidate for further preclinical and clinical development. Additionally, studies have shown that it can cross the blood-brain barrier, which is crucial for targeting central nervous system disorders.

In terms of safety, preliminary toxicological assessments suggest that 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are ongoing to ensure its long-term safety and efficacy.

The versatility of 5-Chloro-2-(piperazin-1-yl)pyridin-3-amine extends beyond its direct therapeutic applications. It serves as an important building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting point to develop analogs with improved potency and selectivity for specific targets.

In conclusion, 5-Chloro-2-(piperazin-1-y l)pyridin -3 -amine (CAS No. 1215925 -7 1 -5) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments across various fields.